Cas no 64716-00-3 (Benzenesulfonic acid,hexadecyl-, potassium salt (1:1))

• Product Name: Benzenesulfonic acid,hexadecyl-, potassium salt (1:1)
• CAS No: 64716-00-3
• MF: C₂₂H₃₇KO₃S
• MW: 420.690686941147
• CID: 503922
• PubChem ID: 23674264
• Update Time: 2025-04-19

Benzenesulfonic acid,hexadecyl-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,hexadecyl-, potassium salt (1:1)
• potassium hexadecylbenzenesulphonate
• Benzenesulfonic acid, hexadecyl-, potassium salt
• potassium 2-hexadecylbenzenesulfonate
• Potassium hexadecylbenzenesulfonate
• Potassium 2-hexadecylbenzene-1-sulfonate
• SCHEMBL6928318
• 64716-00-3
• Benzenesulfonic acid, hexadecyl-, potassium salt (1:1)
• EINECS 265-031-6
• NS00052830
• DTXSID30983352

• Inchi： 1S/C22H38O3S.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-21-19-16-17-20-22(21)26(23,24)25;/h16-17,19-20H,2-15,18H2,1H3,(H,23,24,25);/q;+1/p-1
• InChI Key： SVMNBAVEQLDZNO-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC=CC=1CCCCCCCCCCCCCCCC)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 421.21804
• Monoisotopic Mass: 420.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 420
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6A^2

Experimental Properties

• PSA: 43.37